Cas no 61702-21-4 (4H-1,3-Benzodioxin-4-one, 6-fluoro-)
61702-21-4 structure
Product Name:4H-1,3-Benzodioxin-4-one, 6-fluoro-
CAS No:61702-21-4
MF:C8H5FO3
MW:168.121906042099
CID:469374
PubChem ID:12349443
Update Time:2025-04-19
4H-1,3-Benzodioxin-4-one, 6-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,3-Benzodioxin-4-one, 6-fluoro-
- 6-fluoro-1,3-benzodioxin-4-one
- DTXSID90493164
- WLZ3714
- 6-Fluoro-4H-benzo[d][1,3]dioxin-4-one
- 61702-21-4
- 6-Fluoro-2H,4H-1,3-benzodioxin-4-one
-
- Inchi: 1S/C8H5FO3/c9-5-1-2-7-6(3-5)8(10)12-4-11-7/h1-3H,4H2
- InChI Key: IBOKGRWCEJHDCQ-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C(=O)OCO2)C=1
Computed Properties
- Exact Mass: 168.02225
- Monoisotopic Mass: 168.02227218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
4H-1,3-Benzodioxin-4-one, 6-fluoro- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
61702-21-4 (4H-1,3-Benzodioxin-4-one, 6-fluoro-) Related Products
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